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Yttrium-89 (⁸⁹Y), as the only stable isotope of yttrium, plays a significant role in various

scientific and technical fields, including medical isotope production, nuclear reactor technology,

and dosimetry. The production of medically relevant radionuclides, such as Zirconium-89 (⁸⁹Zr)

for positron emission tomography (PET) imaging, relies on precise knowledge of proton-

induced reaction cross-sections on ⁸⁹Y. Similarly, in nuclear reactor applications, neutron-

induced reaction data for ⁸⁹Y are crucial for understanding neutron flux and material activation.

[1][2] This guide provides a comparative assessment of the accuracy of commonly used

yttrium-89 nuclear reaction cross-sections, presenting experimental data alongside values

from major evaluated nuclear data libraries.

Comparison of Evaluated Nuclear Data Libraries
Several internationally recognized libraries provide evaluated nuclear data for yttrium-89.

These libraries compile and evaluate experimental data to produce a recommended set of

cross-sections. The most prominent libraries include:

ENDF/B (Evaluated Nuclear Data File, USA): A comprehensive library of nuclear data.[3]

JEFF (Joint Evaluated Fission and Fusion File, OECD/NEA): A collaboration of NEA Data

Bank member countries.[3][4]
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JENDL (Japanese Evaluated Nuclear Data Library, Japan): A library primarily focused on

fission reactor applications.[3]

CENDL (Chinese Nuclear Data Library): China's evaluated nuclear data library.[5]

TENDL (TALYS-based Evaluated Nuclear Data Library): A library generated using the TALYS

nuclear reaction code.[6]

IRDFF (International Reactor Dosimetry and Fusion File): A standardized library for reactor

dosimetry applications.[7]

Discrepancies can exist between these libraries, highlighting the importance of comparing them

with up-to-date experimental data.[8][9]

Neutron-Induced Reactions
Yttrium-89 (n,2n)⁸⁸Y Reaction
The ⁸⁹Y(n,2n)⁸⁸Y reaction is important for high-energy neutron monitoring and is included in the

International Reactor Dosimetry and Fusion File (IRDFF).[7] Below is a comparison of

experimental cross-section data with various evaluated libraries.

Table 1: Comparison of ⁸⁹Y(n,2n)⁸⁸Y Cross-Section Data
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Incident
Neutron
Energy
(MeV)

Experime
ntal
Cross-
Section
(mb)

ENDF/B-
VII.1 (mb)

JEFF-3.2
(mb)

JENDL-
4.0 (mb)

CENDL-
3.1 (mb)

IRDFF
(mb)

13.4 - 14.9

(Average)

735 ± 30 to

862 ±

36[10]

~850 ~850 ~850 ~850 ~850

29.8 ± 1.8
725

(approx.)[6]
730 730 730 730 730

34.8 ± 1.8
550

(approx.)[6]
540 540 540 540 540

Spectral

Average

(²³⁵U)

0.172 ±

0.006[7]

~0.155

(10%

underpredi

ction)[7]

N/A

0.172

(Good

agreement)

[7]

N/A

0.172

(Good

agreement)

[7]

Note: Values from libraries are estimated from graphical representations in the cited sources.

Recent measurements for the ⁸⁹Y(n,2n) reaction show good agreement with evaluated data

libraries like TENDL-2015 and EAF-2010.[6] However, for specific reactor spectra, some

libraries like ENDF/B-VII.0 have shown an underprediction of about 10%.[7]

Yttrium-89 (n,γ)⁹⁰Y Reaction
The neutron capture cross-section of ⁸⁹Y is particularly important for s-process nucleosynthesis

studies, as ⁸⁹Y is a neutron magic nuclide (N=50).[11][12]

Table 2: Comparison of ⁸⁹Y(n,γ)⁹⁰Y Cross-Section Data
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Incident
Neutron
Energy
(keV)

Experiment
al Cross-
Section
(mb)

JENDL-3.3
(mb)

ENDF/B-VI
(mb)

CENDL
(mb)

JEFF-2.2
(mb)

15 - 100

(Range)

Measurement

s with 5-6%

total error[12]

Good

Agreement[1

2]

Good

Agreement[1

2]

Better

agreement

than JEFF-

2.2 up to 4

MeV[5]

Lower

estimate

below 4

MeV[5]

13,500 -

14,600

0.38 - 0.43 ±

0.02 (for

⁹⁰mY isomer)

[13]

N/A N/A N/A N/A

For energies up to 4 MeV, the CENDL library shows better agreement with experimental data

compared to JEFF-2.2.[5] Theoretical calculations, such as those from the TNG code, have

shown improved agreement with experimental data above 2 MeV compared to older

evaluations.[5]

Proton-Induced Reactions
Yttrium-89 (p,n)⁸⁹Zr Reaction
The ⁸⁹Y(p,n)⁸⁹Zr reaction is the primary production route for the PET imaging isotope ⁸⁹Zr.[1]

The IAEA provides a set of recommended cross-sections for this reaction.[14]

Table 3: ⁸⁹Y(p,n)⁸⁹Zr Cross-Section Data from TALYS and EXFOR

Incident Proton Energy
(MeV)

TALYS Calculation (mb)
EXFOR Experimental Data
(mb)

~5 - 20 (Peak Region)
Good agreement with

experimental data[1]
Multiple datasets available[1]

< 5
Overestimation by some

optical model potentials[15]
Data available[15]
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Theoretical calculations using codes like TALYS generally show good agreement with

experimental data from the EXFOR database.[1] However, at the lowest energies, some widely

used optical model potentials have been shown to significantly overestimate the reaction cross-

sections.[15]

Experimental Protocols
The accuracy of nuclear cross-section data is fundamentally dependent on the experimental

methods used for their measurement. Two common techniques are the activation method and

the time-of-flight method.

Activation Method
This is a widely used technique for measuring neutron-induced reaction cross-sections.[16]

Sample Irradiation: A sample of the target material (e.g., high-purity Y₂O₃ powder) is

irradiated with a neutron beam of a specific energy or spectrum.[6][17] The neutron flux is

often determined simultaneously by irradiating a monitor foil with a well-known reaction

cross-section (e.g., ²⁷Al(n,α)²⁴Na or ⁹³Nb(n,2n)⁹²ᵐNb).[6][13]

Activity Measurement: After irradiation, the sample is removed, and the radioactivity of the

product nuclide is measured using a high-resolution gamma-ray spectrometer (e.g., an

HPGe detector).

Cross-Section Calculation: The reaction cross-section is calculated from the measured

activity, the number of target nuclei, the neutron flux, and the irradiation and decay times.

Corrections are applied for factors like gamma-ray attenuation, detector efficiency, and

measurement geometry.
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Activation Method Workflow

Neutron Source
(e.g., Cyclotron, Reactor)

Target Preparation
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(Gamma-ray Spectroscopy via HPGe Detector)

Activated Sample

Data Analysis

Gamma Spectrum

Cross-Section Calculation

Decay Info, Flux, Efficiency

Click to download full resolution via product page

Caption: Experimental workflow for the activation method.

Time-of-Flight (TOF) Method
The TOF method is used to measure energy-dependent cross-sections, particularly for neutron

capture reactions.[11][12][16]
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Pulsed Neutron Beam: A pulsed beam of neutrons is generated, typically through a reaction

like ⁷Li(p,n)⁷Be.[11][12]

Neutron Flight and Interaction: The neutrons travel a known distance (flight path) to the

yttrium sample. The time it takes for a neutron to travel this distance is directly related to its

kinetic energy.

Gamma-Ray Detection: When a neutron is captured by a ⁸⁹Y nucleus, prompt gamma-rays

are emitted. These are detected by a scintillator (e.g., NaI(Tl)) or other gamma-ray detector

placed near the sample.[11][12]

Data Acquisition: The time difference between the neutron pulse generation and the

detection of the capture gamma-ray is recorded for each event. This "time-of-flight"

determines the energy of the incident neutron.

Cross-Section Determination: The capture cross-section as a function of neutron energy is

determined by analyzing the number of capture events at each TOF (i.e., at each energy),

normalized to the incident neutron flux. A standard reaction, like ¹⁹⁷Au(n,γ), is often used for

absolute normalization.[11][12]
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Time-of-Flight (TOF) Method Workflow
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Caption: Experimental workflow for the Time-of-Flight (TOF) method.
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Data Evaluation and Discrepancies
The process of creating an evaluated nuclear data library involves collecting all available

experimental data, assessing their quality and uncertainties, and using nuclear model codes to

fill in gaps and resolve discrepancies.

There can be significant disagreements between different experimental datasets. For example,

in the case of the ⁸⁹Y(γ,n) reaction, longstanding discrepancies have been observed between

data from different facilities like Livermore and Saclay.[18][19] These differences can arise from

systematic uncertainties in the experimental setups.

The relationship between experimental data, theoretical models, and evaluated libraries is

cyclical. New, more accurate experimental data are used to refine theoretical models and

improve the evaluations in the nuclear data libraries. In turn, these improved libraries are used

in simulations that can guide future experiments.

Nuclear Data Evaluation Cycle

Experimental Data
(e.g., EXFOR database)

Theoretical Models
(e.g., TALYS, EMPIRE)

Constrain Model Parameters

Evaluated Libraries
(ENDF/B, JEFF, JENDL)

Data for Evaluation

Guide New Experiments

Fill Gaps & Interpolate

Identify Discrepancies

Benchmark & Refine Models

Click to download full resolution via product page

Caption: Logical relationship between data sources.
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Conclusion
The accuracy of yttrium-89 nuclear reaction cross-sections is critical for a range of

applications. While modern evaluated nuclear data libraries like JENDL-4.0, TENDL, and

IRDFF generally show good agreement with recent experimental data for key reactions like

(n,2n) and (n,γ), discrepancies still exist, particularly for certain energy ranges or specific

reactor spectra. For the production of medical isotopes via the (p,n) reaction, theoretical

models are largely reliable, but care must be taken at lower energies where some models may

fail. Researchers, scientists, and drug development professionals should consult the latest

experimental data available in databases like EXFOR and consider the specific evaluated

library that best suits their energy range and application. Continuous efforts in high-precision

experimental measurements are essential for refining these data libraries and improving their

predictive accuracy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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